2,4-Dichloro-5-fluoropyrimidine

• IUPAC Name: 2,4-dichloro-5-fluoropyrimidine
• InChI: InChI=1S/C4HCl2FN2/c5-3-2(7)1-8-4(6)9-3/h1H
• InChI Key: WHPFEQUEHBULBW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)Cl)Cl)F
• Molecular Formula: C4HCl2FN2
• DSSTOX Substance ID: DTXSID00290702
• Molecular Weight: 166.97 g/mol
• CAS RN: 2927-71-1

Description

2,4-Dichloro-5-fluoropyrimidine (DCFP) is an organic compound with the formula C4H2Cl2FN2. It is a colorless crystalline solid that is soluble in water and slightly soluble in alcohol. DCFP is used in a variety of scientific research applications, including synthesis, drug discovery, and laboratory experiments.

Scientific Research Applications

• A study by Wada et al. (2012) highlighted the synthesis of novel 2,4-disubstituted-5-fluoropyrimidines as potential kinase inhibitors, showcasing a facile and regioselective approach for their discovery (Wada et al., 2012).

• Myers et al. (1976) emphasized the importance of pharmacokinetic information and the distribution of enzymes in enhancing the clinical utility of fluoropyrimidines in cancer treatment (Myers et al., 1976).

• Zhang et al. (2009) presented an economical alternative to a Mitsunobu-based synthesis for a key intermediate in the preparation of potent deoxycytidine kinase inhibitors (Zhang et al., 2009).

• Inoue et al. (2005) discussed the role of dihydropyrimidine dehydrogenase inhibitory fluoropyrimidine against non-small cell lung cancer, correlating with tumoral expression of relevant enzymes (Inoue et al., 2005).

• Liu et al. (2019) efficiently synthesized 2,6-disubstituted 4-fluoropyrimidines from -CF3 aryl ketones and amidine hydrochlorides, providing a practical approach for medicinal chemistry (Liu et al., 2019).

• Wolf et al. (2003) highlighted the importance of noninvasive studies of fluoropyrimidines in understanding their fate and mechanism of action, aiding in individualized chemotherapy strategies (Wolf et al., 2003).

• Yongfeng et al. (2015) described the synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA from wastewater, achieving a maximum yield of 92.2% (Yongfeng et al., 2015).

• Brown and Waring (1974) found that fluoropyrimidines react much faster than other halogenopyrimidines, making them ideal for fast synthesis and chemical reactions (Brown & Waring, 1974).

Mechanism of Action

Target of Action

2,4-Dichloro-5-fluoropyrimidine is primarily used as a starting material to synthesize potential kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling, growth, and division. They work by adding a phosphate group to other proteins, which can activate or deactivate these proteins to influence cell processes .

Mode of Action

It is known to be used in the synthesis of 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides . These compounds are potential kinase inhibitors, which means they can block the activity of kinases, thereby disrupting the signaling pathways that they control .

Biochemical Pathways

The biochemical pathways affected by this compound are those involving kinases. By inhibiting kinase activity, this compound can disrupt various cellular processes, including cell growth and division . This makes it a potential candidate for the development of anti-cancer drugs .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific kinases it inhibits. Generally, kinase inhibitors can halt cell growth and division, induce cell death, or prevent cells from responding to growth signals . These effects could potentially be harnessed to treat diseases such as cancer .

Safety and Hazards

2,4-Dichloro-5-fluoropyrimidine is harmful if swallowed and causes severe skin burns and eye damage. It is recommended to wear personal protective equipment/face protection, use only under a chemical fume hood, avoid contact with skin, eyes, or clothing, avoid dust formation, and protect from moisture.

Future Directions

2,4-Dichloro-5-fluoropyrimidine can be used as a starting material to synthesize potential kinase inhibitors. This suggests that it could play a significant role in the development of new treatments for cancer.

Relevant Papers The papers retrieved provide valuable information on the synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, safety and hazards, and future directions of this compound.

Biochemical Analysis

Biochemical Properties

2,4-Dichloro-5-fluoropyrimidine can be used to synthesize 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides, which are potential kinase inhibitors . It can also be used to synthesize a series of 2,4-diamino-5-fluoropyrimidine derivatives, which are potential protein kinase Cθ inhibitors .

Cellular Effects

Its derivatives, such as 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides, have been studied as potential kinase inhibitors . Kinase inhibitors can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Its derivatives have been shown to inhibit kinases, which are enzymes that add phosphate groups to other proteins . This can lead to changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

It is known that the compound is a solid at room temperature and has a melting point of 37-41 °C .

Synthesis routes and methods I

Procedure details

To a dry reaction flask equipped with a stir bar and a reflux condenser was placed 5-fluorouracil (0.65 g, 5 mmol) followed by phosphorus oxychloride (POCl3) (1.53 g, 10 mmol). The resultant mixture was heated at 110° C. for 8 hours under a nitrogen atmosphere. The reaction was cooled to room temperature, phosphorus pentachloride (PCl5) (3.12 g, 15 mmol) was added and heated to 110° C. for a period of 12 hours. After cooling to room temperature, the mixture was poured into ice-water, saturated with sodium chloride and left for 1 hour at 0° C. to complete the decomposition of POCl3 and PCl5. The solid of 2,4-dichloro-5-fluoropyrimidine was collected by rapid filtration, dried using blotting paper and stored at low temperature. 1H NMR (CDCl3): δ 8.47 (s, 1H); 13C NMR (CDCl3): δ 155.42, 151.87, 147.43 and 147.13; 19F NMR (CDCl3): −38149.

Synthesis routes and methods II

Procedure details

To a stirred mixture of 5-fluoropyrimidine-2,4(1H,3H)-dione (3.0 g, 23 mmol) and phosphorous pentachloride (14.41 g, 69 mmol) was added phosphorous oxychloride (12.6 mL, 130 mmol). The reaction mixture was stirred and heated to reflux for 5 hours and then cooled to ambient temperature and stirred overnight. The mixture was carefully poured onto ice/water (600 mL) and then stirred for 1 hour. Sodium chloride was added and the product was extracted into dichloromethane. The combined organic layer was dried (MgSO4), filtered and evaporated to give the title compound (84%) as a yellow solid.

Synthesis routes and methods III

Procedure details

Example 30A was also prepared as follows. Dimethylaniline (195 mL, 1.54 mol) was added to a slurry of 5-fluorouracil (99.73 g, 0.77 mol) in phosphorus oxychloride (215 mL, 2.31 mol) at 95° C. under a nitrogen atmosphere. The reaction mixture was stirred at this temperature for 3.5 h, cooled to room temperature and then slowly added to a stirred mixture of ice (200 g) and 6 M HCl (200 mL). The resulting slurry was extracted with dichloromethane (2×400 mL) and the combined organic extracts were washed with DI water (4×275 mL), dried over MgSO4 and concentrated under reduced pressure to afford 111.77 g (87%, 98.1% AUC by HPLC) of 5-fluoro-2,4-dichloro-pyrimidine as an amber oil. A molar solution of sodium hydroxide (1.34 L) was slowly added to a solution of the 5-fluoro-2,4-dichloro-pyrimidine (111.77 g, 0.67 mol) in THF (377 mL) at 0° C. After the reaction mixture was stirred for about 30 min at room temperature, the pH was adjusted to 6 by a slow addition of 1.0 M HCl. The aqueous solution was extracted with ethyl acetate (440 mL) to remove impurities following which the pH was adjusted to 1 with 1.0 M HCl. The acidic aqueous solution was extracted with ethyl acetate (4×555 mL) and the combined organic extracts were washed with brine (111 mL), dried over MgSO4 and concentrated under reduced pressure to produce 88.35 g (89%, 99.2% AUC by HPLC) of 2-chloro-5-fluoro-3H-pyrimidin-4-one as an off-white powder.

Q & A

Q1: What is the primary use of 2,4-Dichloro-5-fluoropyrimidine in current research?

A1: this compound serves as a versatile building block in organic synthesis, particularly for creating various substituted pyrimidine derivatives. For instance, it acts as a starting material for synthesizing Florasulam [], a widely used herbicide, and for developing potent Deoxycytidine Kinase (dCK) inhibitors [].

Q2: Can you describe a specific example of how the structure of this compound is modified to develop new compounds?

A2: One example is the synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate for dCK inhibitors. This synthesis involves a four-step process starting with this compound, highlighting how the molecule can be selectively modified at different positions to introduce desired functionalities [].

Q3: Are there alternative methods for synthesizing this compound?

A3: Yes, while one common method utilizes 5-fluorouracil and phosphorus oxychloride [], an alternative approach employs 5-fluorouracil, trichloroethylene, and triphosgene with a tertiary amine catalyst []. This alternative method boasts advantages like shorter reaction times, higher yields, and simplified operational procedures.

Q4: What are the key factors influencing the synthesis of this compound using 5-fluorouracil and phosphorus oxychloride?

A4: Research indicates that optimizing the molar ratios of 5-fluorouracil to both phosphorus oxychloride and N,N-dimethylaniline (used as an acid acceptor), along with controlling the reaction temperature and time, are crucial for maximizing the yield of this compound [].

Q5: How is the waste generated during the synthesis of this compound managed?

A5: One study focuses on recovering N,N-dimethylaniline (DMA) from the wastewater produced during the synthesis using 5-fluorouracil and phosphorus oxychloride []. Adjusting the pH of the wastewater allows for the recovery of DMA and the simultaneous production of disodium hydrogen phosphate as a by-product.

Q6: Has the reaction of this compound with other compounds been investigated?

A6: Yes, research has explored the reaction of this compound with 5-nitroimidazole [, ]. While specific details about this reaction are not provided in the abstracts, it suggests ongoing interest in exploring the reactivity of this compound with various nucleophiles.

Q7: Are there studies investigating the synthesis of derivatives of this compound beyond simple substitutions?

A7: Yes, researchers have explored synthesizing 2,4-Dichloro-6-ethyl-5-fluoropyrimidine using this compound as a starting material []. This synthesis involves a Grignard reaction followed by catalytic oxidation, demonstrating the potential for using this compound in multistep syntheses to create more complex derivatives.

Q8: Is there any research focusing on the amination reactions involving this compound?

A8: Yes, one study specifically investigates the synthesis and amination of this compound []. Although the abstract lacks detailed information, this research highlights the significance of amination reactions in leveraging the reactivity of this compound for developing new compounds.